8-Propyl-8-azabicyclo[3.2.1]octan-3-one

• IUPAC Name: 8-propyl-8-azabicyclo[3.2.1]octan-3-one
• InChI: InChI=1S/C10H17NO/c1-2-5-11-8-3-4-9(11)7-10(12)6-8/h8-9H,2-7H2,1H3
• InChI Key: CNUAQXNYPHDMAG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2CCC1CC(=O)C2
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• CAS RN: 60206-30-6

Description

“8-Propyl-8-azabicyclo[3.2.1]octan-3-one” is a chemical compound that is part of the family of tropane alkaloids. The 8-azabicyclo[3.2.1]octane scaffold is the central core of these alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

The synthesis of “this compound” involves the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular formula of “this compound” is C10H17NO. The structure of this compound is also available as a 2d Mol file or as a computed 3d SD file.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides. The asymmetric cycloadditions afforded optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities.

Scientific Research Applications

1. Structural and Conformational Studies

8-Azabicyclo[3.2.1]octane derivatives have been extensively studied for their structural and conformational properties. For example, a study by Arias et al. (1986) explored the preferred conformation of N-Substituted 8-azabicyclo[3.2.1]octan-3-ones using NMR spectroscopy (Arias, Gálvez, Izquierdo, & Burgos, 1986). Similarly, a research by Diez et al. (1991) focused on the synthesis and structural analysis of esters derived from 8-α-hydroxy-3-phenethyl-3-azabicyclo [3.2.1] octan-8-β-carboxylic acid, providing insights into their chemical properties (Diez, Izquierdo, Gálvez, Arias, Fonseca, & Sanz-Aparicio, 1991).

2. Synthesis of Alkaloid Analogs

This compound has been utilized in the synthesis of tropane alkaloids and other biologically active molecules. Rodríguez et al. (2021) reviewed the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold, highlighting its application in synthesizing tropane alkaloids (Rodríguez, Uria, Reyes, Prieto, Rodríguez‐Rodríguez, Carrillo, & Vicario, 2021).

3. Development of Novel Pharmaceuticals

The structural properties of 8-azabicyclo[3.2.1]octane derivatives have led to their examination for potential pharmaceutical applications. For instance, Babkin et al. (2015) suggested a method for preparing 8-azabicyclo[3.2.1]octan-3-one derivatives as analogs of epibatidine, which could have implications in drug development (Babkin, Nazarov, Galan, Yudina, Lamanov, Gutsalyuk, & Aksenov, 2015).

4. Exploring Chemical Reactivity and Synthesis Techniques

Researchers have also been interested in exploring the chemical reactivity and synthesis techniques involving 8-azabicyclo[3.2.1]octan-3-one. For example, Takeda et al. (1977) examined a series of 1-phenyl-6-azabicyclo[3.2.1]octanes for their analgetic and narcotic antagonist activities, exploring structure-activity relationships (Takeda, Inoue, Noguchi, Honma, & Kawamori, 1977).

Safety and Hazards

The safety data sheet for a related compound, “8-Benzyl-8-azabicyclo[3.2.1]octan-3-endo-ol”, suggests that it is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation. It’s recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye.

Future Directions

Research directed towards the preparation of the basic structure of “8-Propyl-8-azabicyclo[3.2.1]octan-3-one” in a stereoselective manner has attracted attention from many research groups worldwide. Future directions could involve the development of more efficient and selective synthesis methods.

Mechanism of Action

Target of Action

The primary targets of 8-Propyl-8-azabicyclo[32It is known that the 8-azabicyclo[321]octane scaffold is the central core of the family of tropane alkaloids , which display a wide array of interesting biological activities .

Biochemical Pathways

The specific biochemical pathways affected by 8-Propyl-8-azabicyclo[32Tropane alkaloids, which share a similar structure, are known to affect various biochemical pathways .